Cas no 869015-26-9 (1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 869015-26-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4663255
• Update Time: 2025-06-11

1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C9H14N2O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h1H,4-8H2,2H3
• InChI Key： IUAFKLWCODTXIO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC#C)CC1)C

Additional information on 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Chemical Profile of 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 869015-26-9)

1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 869015-26-9, has garnered attention due to its potential applications in drug discovery and molecular research. The molecular framework of this substance incorporates a piperazine moiety linked to an acetyl propargyl derivative, which confers distinct chemical reactivity and biological relevance.

The structural composition of 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one includes a central piperazine ring, which is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The propargyl group (propyne derivative) appended to the piperazine ring introduces a reactive alkyne moiety, enabling further chemical modifications and functionalization. This dual functionality makes the compound a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of piperazine derivatives in addressing various therapeutic challenges. The acetyl group in 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one serves as a key site for further derivatization, allowing chemists to explore diverse chemical spaces. This flexibility has been exploited in the synthesis of kinase inhibitors, antipsychotic agents, and other pharmacologically active molecules. The compound’s ability to modulate biological pathways makes it a valuable candidate for preclinical and clinical studies.

In the context of drug development, the propargyl substituent on the piperazine ring offers opportunities for click chemistry applications. Propargyl groups can undergo copper-catalyzed azide alkyne cycloadditions (CuAAC), a powerful tool for constructing complex molecular architectures. This capability has been leveraged in the synthesis of conjugates and prodrugs, enhancing drug delivery systems and improving bioavailability. The incorporation of such functional groups underscores the compound’s potential in next-generation pharmaceutical innovations.

The chemical properties of 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one also make it relevant in materials science and agrochemical applications. The presence of both polar and non-polar regions in its structure allows for interactions with diverse matrices, making it suitable for formulation development. Additionally, its stability under various conditions ensures compatibility with industrial processes and storage requirements.

Current research trends indicate that 1-[4-(prop-2-ylnopropenyl)piperazinopropionitrile] derivatives are being explored for their potential in treating neurological disorders. Studies have demonstrated that modifications at the propargyl position can influence receptor binding affinity and metabolic stability. These findings align with broader efforts to develop safer and more effective treatments for conditions such as depression, schizophrenia, and epilepsy.

The synthesis of 869015269 involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, have been employed to optimize production processes. These techniques not only improve efficiency but also minimize waste generation, aligning with sustainable chemistry principles.

Evaluation of CAS No 869015269 in vitro has revealed promising pharmacological profiles. Initial studies suggest that this compound exhibits moderate activity against certain enzyme targets, with potential therapeutic implications. Further investigation into its mechanism of action is warranted to fully elucidate its biological significance. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible medical benefits.

The future prospects of [4-(propargyl)piperazine] ethanone are bright, given its structural versatility and functional diversity. Continued exploration of its derivatives will likely uncover novel applications in drug discovery and beyond. As research progresses, it is anticipated that computational modeling and high-throughput screening will play pivotal roles in identifying lead compounds derived from this scaffold.

In conclusion,[CAS No 869015269] represents a compelling subject of study due to its unique chemical features and potential biological activities. Its role as a building block in medicinal chemistry underscores its importance in advancing therapeutic solutions. With ongoing research efforts aimed at optimizing its properties and exploring new applications,[this compound] is poised to make significant contributions to science and healthcare.